3-Thiomorpholinecarboxylicacid,5-methyl-,1-oxide
3-Thiomorpholinecarboxylicacid,5-methyl-,1-oxide
Cycloalliin belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). Cycloalliin is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, cycloalliin is primarily located in the cytoplasm. Outside of the human body, cycloalliin can be found in garden onion, onion-family vegetables, soft-necked garlic, and wild leek. This makes cycloalliin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
15042-85-0
VCID:
VC0177089
InChI:
InChI=1S/C6H11NO3S/c1-4-2-11(10)3-5(7-4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)
SMILES:
CC1CS(=O)CC(N1)C(=O)O
Molecular Formula:
C6H11NO3S
Molecular Weight:
177.22 g/mol
3-Thiomorpholinecarboxylicacid,5-methyl-,1-oxide
CAS No.: 15042-85-0
Main Products
VCID: VC0177089
Molecular Formula: C6H11NO3S
Molecular Weight: 177.22 g/mol
| CAS No. | 15042-85-0 |
|---|---|
| Product Name | 3-Thiomorpholinecarboxylicacid,5-methyl-,1-oxide |
| Molecular Formula | C6H11NO3S |
| Molecular Weight | 177.22 g/mol |
| IUPAC Name | 5-methyl-1-oxo-1,4-thiazinane-3-carboxylic acid |
| Standard InChI | InChI=1S/C6H11NO3S/c1-4-2-11(10)3-5(7-4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9) |
| Standard InChIKey | JYMHODZXTIGVPA-UHFFFAOYSA-N |
| SMILES | CC1CS(=O)CC(N1)C(=O)O |
| Canonical SMILES | CC1CS(=O)CC(N1)C(=O)O |
| Description | Cycloalliin belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). Cycloalliin is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, cycloalliin is primarily located in the cytoplasm. Outside of the human body, cycloalliin can be found in garden onion, onion-family vegetables, soft-necked garlic, and wild leek. This makes cycloalliin a potential biomarker for the consumption of these food products. |
| Synonyms | 3-methyl-1,4-thiazane-5-carboxylic acid-1-oxide cycloalliin cycloallin |
| PubChem Compound | 12305351 |
| Last Modified | Nov 11 2021 |
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